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Introduction
Copper-uranium (Cu-U) alloys represent a unique class of materials characterized by a

combination of high electrical conductivity and enhanced hardness.[1] The addition of uranium

to copper, even in small percentages, has a surprisingly minimal effect on its conductivity while

improving mechanical properties.[1] This makes them materials of interest for specialized

electrical applications where greater strength and wear resistance are required than what pure

copper can offer.[1][2] Research has particularly focused on the intermetallic compound UCu₅,

which forms at the interface between the two metals.[3][4] This guide provides a

comprehensive overview of the known physical, mechanical, and electrical properties of Cu-U

alloys, details the experimental protocols used for their characterization, and visualizes key

experimental workflows.

Physical and Mechanical Properties
The addition of uranium to copper results in alloys that are generally characterized by improved

hardness while retaining good workability.[1] Research into the mechanical properties has often

centered on the UCu₅ intermetallic compound, which significantly influences the overall

behavior of the alloy system.[3]
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The following table summarizes key physical and mechanical properties of the UCu₅

intermetallic compound, with pure copper and uranium provided for comparison.

Property UCu₅ Intermetallic Uranium (α-U)
Copper (Pure,
Annealed)

Density 10.28 g/cm³[3] ~19.1 g/cm³[5] 8.96 g/cm³[6]

Young's Modulus 121 GPa[3] 160 GPa[3] 120 - 156 GPa[7]

Nanoindentation

Hardness
5.2 GPa[3] 4.0 GPa[3] ~0.5 - 1.0 GPa

Crystal Structure
Face-Centered Cubic

(FCC), AuBe₅ type[3]

Orthorhombic (at RT)

[5]

Face-Centered Cubic

(FCC)[6]

Lattice Parameter (a) 7.107 Å[3] 2.854 Å[5] 3.61 Å

Hardness and Workability
The nanoindentation hardness of the UCu₅ compound is notably higher than that of pure

uranium and significantly higher than pure copper.[3] Despite the presence of this hard

intermetallic phase, Cu-U alloys with even high uranium content have been found to be

remarkably workable, capable of being both hot and cold worked.[1] The formation of a eutectic

mixture between copper and the UCu₅ compound is believed to be responsible for this

combination of properties.[1]

Electrical Properties
A primary advantage of copper-uranium alloys is their ability to maintain high electrical

conductivity. The small amount of uranium taken up in solid solution by the copper is credited

with preserving these high conductivity values.[1]

Data Summary
The table below presents the electrical properties of Cu-U alloys and their constituent

elements. The International Annealed Copper Standard (IACS) is a unit of electrical

conductivity for metals, where 100% IACS is equivalent to 5.80 x 10⁷ S/m at 20°C.[8]
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Material
Uranium Content
(wt. %)

Electrical
Conductivity (%
IACS)

Electrical
Resistivity (μΩ·cm)

Copper-Uranium Alloy 0.1% 98%[1] ~1.76

Copper-Uranium Alloy 0.2% - 0.3% 94% - 95%[1] ~1.81 - 1.83

Copper-Uranium Alloy 0.5% >92%[1] <1.87

Uranium (Pure) 100% ~5.7% 30.0[9]

Copper (Pure,

Annealed)
0% 100% - 101%[10] 1.72[11]

In addition to high conductivity, these alloys are characterized by a low work function, which

may be useful for applications such as specialized contacting purposes or as electrodes where

high emissivity is required.[1]

Experimental Protocols
The characterization of copper-uranium alloys involves a multi-step process encompassing

fabrication, microstructural analysis, and property measurement.

Alloy Fabrication: Hot Pressure Diffusion
A common method to synthesize the U-Cu intermetallic compound for study is the hot pressure

diffusion technique.[3]

Assembly: Samples of pure uranium and copper are assembled into a diffusion couple.

Heating & Pressure: The assembly is placed in a vacuum furnace and heated to

temperatures between 350°C and 650°C.

Bonding: A pressure of approximately 168 MPa is applied, causing the metals to bond and

an intermetallic layer to form at the interface through diffusion.[3]

Microstructural and Compositional Analysis
To understand the resulting alloy structure, several analytical techniques are employed:
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Scanning Electron Microscopy (SEM): Used to visualize the microstructure of the alloy,

including the interface and the formed intermetallic layer.[3]

Energy-Dispersive X-ray Spectroscopy (EDS): Performed in conjunction with SEM to

determine the elemental composition and distribution within the different phases of the

material, confirming the ratio of uranium to copper (e.g., 1:5 for UCu₅).[3]

X-ray Diffraction (XRD): Used to identify the crystal structure of the phases present in the

alloy. This technique confirms the formation of specific intermetallic compounds like UCu₅

and determines their crystallographic parameters.[3][4]

Mechanical Property Measurement: Nanoindentation
Nanoindentation is a powerful technique for measuring the mechanical properties of small

volumes of material, making it ideal for characterizing thin intermetallic layers formed in

diffusion couples.[3]

Indenter: A diamond indenter with a known geometry (e.g., Berkovich tip) is used.

Force Application: The indenter is pressed into the surface of the material with a precisely

controlled load.

Data Acquisition: The load and displacement of the indenter are continuously recorded

during both the loading and unloading phases.

Analysis: The resulting load-displacement curve is analyzed to calculate hardness

(resistance to plastic deformation) and elastic modulus (stiffness) of the material at the

indentation site.[3][12]

Electrical Property Measurement: Four-Point Probe
Method
The four-point probe method is a standard technique for accurately measuring electrical

resistivity, which is the inverse of conductivity.[13][14]

Probe Setup: Four equally spaced, collinear probes are brought into contact with the surface

of the alloy sample.
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Current Injection: A direct current is passed through the two outer probes.

Voltage Measurement: The voltage drop is measured between the two inner probes.

Calculation: Using the measured current, voltage, and a geometric correction factor based

on the probe spacing and sample dimensions, the sheet resistance and then the bulk

resistivity can be calculated. This method is advantageous as it eliminates the influence of

contact resistance between the probes and the sample.[13][14]

Visualizations
Experimental Workflow for Cu-U Alloy Characterization
The following diagram illustrates the logical workflow for the fabrication and characterization of

copper-uranium alloys.
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Caption: Workflow for Cu-U alloy fabrication and property analysis.

Simplified Cu-U Phase Relationship
This diagram illustrates the key phases and transformations in the copper-uranium system

based on composition.
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Caption: Key phase relationships in the copper-uranium alloy system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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